Cas no 61268-44-8 (1,3-Benzoxathiol-2-one, 5,7-diiodo-)

• Product Name: 1,3-Benzoxathiol-2-one, 5,7-diiodo-
• CAS No: 61268-44-8
• MF: C₇H₂I₂O₂S
• MW: 403.963525295258
• CID: 486445
• PubChem ID: 20355593
• Update Time: 2025-04-19

1,3-Benzoxathiol-2-one, 5,7-diiodo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzoxathiol-2-one, 5,7-diiodo-
• 5,7-diiodo-1,3-benzoxathiol-2-one
• 5,7-Diiodo-2H-1,3-benzoxathiol-2-one
• 61268-44-8
• DTXSID00605892
• SCHEMBL11612082

• Inchi： 1S/C7H2I2O2S/c8-3-1-4(9)6-5(2-3)12-7(10)11-6/h1-2H
• InChI Key： HWSLSRLHRFWGKN-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC2=C1OC(=O)S2)I

Computed Properties

• Exact Mass: 403.78556
• Monoisotopic Mass: 403.78650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides